10-Methoxy-10-oxodecanoate

• IUPAC Name: 10-methoxy-10-oxodecanoate
• InChI: InChI=1S/C11H20O4/c1-15-11(14)9-7-5-3-2-4-6-8-10(12)13/h2-9H2,1H3,(H,12,13)/p-1
• InChI Key: OSYQOBUUFRGFNG-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)CCCCCCCCC(=O)[O-]
• Molecular Formula: C11H19O4-
• Molecular Weight: 215.27 g/mol

Description

10-Methoxy-10-oxodecanoate is a fatty acid derivative characterized by a methoxy (-OCH₃) and an oxo (=O) group at the 10th carbon of a decanoate chain. Such esters are often intermediates in organic synthesis, pharmaceuticals, or polymer chemistry .

Preparation Methods

The synthesis of 10-Methoxy-10-oxodecanoate typically involves the esterification of decanedioic acid with methanol. The reaction is catalyzed by an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction conditions include heating the mixture under reflux to facilitate the esterification process. Industrial production methods may involve continuous flow reactors to optimize yield and efficiency .

Chemical Reactions Analysis

10-Methoxy-10-oxodecanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form decanedioic acid and methanol.

Reduction: Reduction of the carbonyl group to methylene using reagents like triethylsilane and trifluoroacetic acid.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Major products formed from these reactions include decanedioic acid, methanol, and various substituted derivatives .

Scientific Research Applications

10-Methoxy-10-oxodecanoate has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other organic compounds and as a reagent in organic reactions.

Biology: The compound is studied for its role in metabolic pathways and its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.

Industry: It is used in the production of polymers, lubricants, and plasticizers

Mechanism of Action

The mechanism of action of 10-Methoxy-10-oxodecanoate involves its interaction with various molecular targets and pathways. The compound can act as a substrate for enzymes involved in fatty acid metabolism. It may also interact with cellular receptors and signaling pathways, influencing cellular processes such as lipid metabolism and energy production .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties of 10-Methoxy-10-oxodecanoate and Analogs

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position 10)	Key Physical Properties	LogP	Applications	References
10-Methoxy-10-oxodecanoate	C₁₁H₂₀O₄	216.27 (calc.)	Methoxy, oxo	Solid (estimated MP: 50–60°C)	~2.5*	Synthetic intermediates, polymers	Inferred
10-Oxodecanoic acid	C₁₀H₁₈O₃	186.25	Oxo	MP: 110°C	1.8†	Bioactive lipid synthesis
Ethyl 10-chloro-10-oxodecanoate	C₁₂H₂₁ClO₃	248.74	Chloro, oxo	Liquid (reactive acylating agent)	3.1†	Organic synthesis, pharmaceuticals
Methyl 10-oxodecanoate	C₁₁H₂₀O₃	200.28	Oxo	MP: 55°C	2.0†	Biodiesel additives, surfactants
Methyl 10-oxooctadecanoate	C₁₉H₃₆O₃	312.48	Oxo (18-carbon chain)	LogP: 5.6; High hydrophobicity	5.6	Lubricants, polymer plasticizers
10-((6-Aminohexyl)amino)-10-oxodecanoic acid	C₁₆H₃₂N₂O₃	300.44	Aminohexyl, oxo	Polar (amino group enhances water solubility)	1.2†	Bioconjugation, drug delivery systems

*Estimated based on methyl 10-oxodecanoate (LogP 2.0) adjusted for methoxy’s polarity. †Calculated using ChemDraw or inferred from analogs.

Reactivity and Functional Group Influence

• Electron-Withdrawing vs. Electron-Donating Groups: Chloro () and oxo groups increase electrophilicity at C10, making these compounds reactive toward nucleophiles (e.g., amines, alcohols). Ethyl 10-chloro-10-oxodecanoate is a key acylating agent in peptide synthesis . Methoxy and ethoxy groups () donate electrons via resonance, reducing carbonyl reactivity but improving stability. This makes 10-methoxy derivatives more suitable for controlled-release formulations .
• Chain Length Effects: Longer chains (e.g., methyl 10-oxooctadecanoate, C19) exhibit higher hydrophobicity (LogP 5.6), favoring applications in lubricants or coatings. Shorter chains (C10–C12) are more soluble in polar solvents .

Biological Activity

10-Methoxy-10-oxodecanoate is a medium-chain fatty acid derivative characterized by its distinctive methoxy and oxo functional groups. With a molecular formula of C$_{11}$H$_{20}$O$_3$ and a molecular weight of approximately 216.27 g/mol, this compound has garnered attention for its potential biological activities and interactions with various enzymes involved in lipid metabolism.

Chemical Structure and Properties

The structural uniqueness of 10-methoxy-10-oxodecanoate arises from its aliphatic tail consisting of ten carbon atoms, along with the methoxy group at the 10th position. This configuration enhances its reactivity and potential applications in biochemistry and organic synthesis.

Property	Value
Molecular Formula	C$_{11}$H$_{20}$O$_3$
Molecular Weight	216.27 g/mol
Functional Groups	Methoxy, Oxo
Carbon Chain Length	10

Biological Activity

Research indicates that 10-methoxy-10-oxodecanoate may modulate various enzymatic activities, particularly those related to fatty acid metabolism. Key findings include:

• Enzyme Interactions : Initial studies suggest that this compound interacts with enzymes such as fatty acid synthase and acyl-CoA oxidase, potentially leading to the formation of metabolites that exert biological effects .
• Metabolic Pathways : The compound's metabolic pathways involve significant interactions that could influence lipid metabolism, making it a candidate for further pharmacological exploration .

Case Studies

• Enzyme Modulation : In high-throughput assays, 10-methoxy-10-oxodecanoate demonstrated promising results as an enzyme inhibitor, suggesting its potential utility in therapeutic applications targeting metabolic disorders .
• Comparative Studies : When compared to structurally similar compounds, such as sebacic acid and decanoic acid, 10-methoxy-10-oxodecanoate exhibited unique characteristics due to its methoxy and oxo groups. This distinction may enhance its efficacy in specific biochemical applications .

Research Findings

Recent studies have focused on the biological implications of 10-methoxy-10-oxodecanoate:

• Inhibition Studies : Preliminary results indicate that the compound may inhibit key enzymes in lipid metabolism, which could have implications for conditions such as obesity and diabetes .
• Potential Therapeutic Applications : Ongoing research is investigating the compound's role in metabolic regulation and its potential as a therapeutic agent in metabolic syndromes .